2,2-Dimethyl-5-phenylpentan-1-amine hydrochloride

• IUPAC Name: 2,2-dimethyl-5-phenylpentan-1-amine;hydrochloride
• InChI: InChI=1S/C13H21N.ClH/c1-13(2,11-14)10-6-9-12-7-4-3-5-8-12;/h3-5,7-8H,6,9-11,14H2,1-2H3;1H
• InChI Key: ZVGSGHKTOYUJGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCC1=CC=CC=C1)CN.Cl
• Molecular Formula: C13H22ClN
• Molecular Weight: 227.77 g/mol

Description

2,2-Dimethyl-5-phenylpentan-1-amine hydrochloride (DM-PPH) is an organic compound that has a wide range of scientific applications. It is a white crystalline powder with a melting point of 80-83°C. DM-PPH is used in a variety of research fields, including organic synthesis, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Pharmaceutical Intermediates

2,2-Dimethyl-5-phenylpentan-1-amine hydrochloride plays a significant role in the synthesis of complex molecules. For instance, it is used as an intermediate in the synthesis of licofelone, an anti-inflammatory drug. The process involves a novel synthesis method that eventually leads to the formation of 5-benzyl-3,3-dimethyl-3,4-dihydro-2H-pyrrole, an important intermediate for licofelone (Rádl et al., 2009).

Catalytic Processes

The compound has been utilized in catalytic processes, such as in one-pot syntheses. A study showed its dehydroxylation over Pd containing Amberlyst-15, leading to a product with pronounced analgesic efficiency (Wissler et al., 2007).

Chemical Reactions and Complex Formation

It is involved in various chemical reactions, such as the Sonogashira-Heck-Casser coupling reaction, where it undergoes hydrodeiodo phenylethynylation, indicating its utility in complex chemical transformations (Chou et al., 2002). Additionally, it plays a role in the formation of structurally diverse libraries of compounds, showing its versatility in chemical synthesis (Roman, 2013).

Interaction Studies

Its interaction with other compounds has been a subject of study. For example, research has been conducted on its reaction with hydroxylamine hydrochloride and phenylhydrazine, leading to the formation of specific reaction products, showcasing its reactivity and potential in synthesis (Arbuzov et al., 1970).

Supramolecular Chemistry

Studies have also focused on its role in supramolecular chemistry, particularly in the formation of binary supramolecular organic salts, which highlights its utility in the study of non-covalent interactions and crystal engineering (Jin et al., 2011).

Novel Compound Synthesis

Finally, its utility extends to the synthesis of novel compounds, such as in the development of di- and trivalent organogermanium reactive intermediates. This aspect underlines its significance in the exploration of new chemical entities and understanding their kinetics and mechanisms (Leigh et al., 2005).